Cas no 1126856-38-9 (methyl 4-((2)H3)methoxybenzoate)
methyl 4-((2)H3)methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-((2)H3)methoxybenzoate
-
- Inchi: 1S/C9H10O3/c1-11-8-5-3-7(4-6-8)9(10)12-2/h3-6H,1-2H3/i1D3
- InChI Key: DDIZAANNODHTRB-FIBGUPNXSA-N
- SMILES: O(C([2H])([2H])[2H])C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5
methyl 4-((2)H3)methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Tenova Pharmaceuticals | T41019-500mg |
methyl 4-(methoxy-d3)benzoate |
1126856-38-9 | >= 95% | 500mg |
$290.0 | 2025-02-21 |
methyl 4-((2)H3)methoxybenzoate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on methyl 4-((2)H3)methoxybenzoate
Methyl 4-((2)H3)methoxybenzoate (CAS No. 1126856-38-9): A Comprehensive Overview in Modern Chemical Research
Methyl 4-((2)H3)methoxybenzoate, identified by its CAS number 1126856-38-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, featuring a methoxy group and a methyl ester moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The structural uniqueness of Methyl 4-((2)H3)methoxybenzoate makes it a valuable candidate for further exploration in various scientific domains.
The chemical structure of Methyl 4-((2)H3)methoxybenzoate consists of a benzoic acid backbone with a methoxy substituent at the fourth position and a methyl ester group at the carboxyl terminus. This configuration imparts specific electronic and steric properties that are highly relevant for its interaction with biological targets. The presence of the (2)H3 label suggests that this compound may be isotopically labeled, which is often employed in nuclear magnetic resonance (NMR) spectroscopy to study molecular dynamics and interactions.
In recent years, the pharmaceutical industry has seen a surge in the demand for compounds that can be used as intermediates in drug synthesis. Methyl 4-((2)H3)methoxybenzoate fits into this category, offering a versatile platform for the development of new molecules. Its methoxybenzoate core is a common scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. For instance, derivatives of this compound have been investigated for their potential role in anti-inflammatory and antioxidant therapies.
One of the most compelling aspects of Methyl 4-((2)H3)methoxybenzoate is its utility in synthetic chemistry. The methoxy group can serve as a protecting group or an activating site for further functionalization, making it an invaluable building block for complex molecule construction. Researchers have leveraged this property to develop novel synthetic routes that enhance efficiency and yield in drug production processes.
The isotopic labeling with (2)H3 provides additional advantages in studying metabolic pathways and drug metabolism. Isotope-labeled compounds are frequently used in positron emission tomography (PET) imaging and other diagnostic techniques to track molecular interactions within living systems. This capability is particularly crucial in drug discovery, where understanding how a compound behaves within the body is paramount to its successful development.
Recent studies have highlighted the role of methoxybenzoate derivatives in modulating neurological disorders. The structural features of Methyl 4-((2)H3)methoxybenzoate suggest that it may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary research indicates that this compound could have neuroprotective properties, making it a promising candidate for further investigation in this field.
Furthermore, the compound's potential applications extend to agrochemicals and material science. The unique chemical properties of Methyl 4-((2)H3)methoxybenzoate make it suitable for use as an intermediate in the synthesis of specialty chemicals that exhibit enhanced stability or reactivity under specific conditions. This versatility underscores its importance as a multifunctional compound with broad industrial relevance.
The synthesis of Methyl 4-((2)H3)methoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high purity and yield. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize waste, aligning with modern green chemistry principles.
In conclusion, Methyl 4-((2)H3)methoxybenzoate (CAS No. 1126856-38-9) represents a significant advancement in chemical research with diverse applications across pharmaceuticals, diagnostics, and material science. Its unique structural features and isotopic labeling make it an invaluable tool for scientists exploring new frontiers in molecular biology and drug development. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of chemical innovation.
1126856-38-9 (methyl 4-((2)H3)methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)